Cas no 2680828-69-5 (2-Acetamido-4-(ethanesulfonyl)benzoic acid)

• Product Name: 2-Acetamido-4-(ethanesulfonyl)benzoic acid
• CAS No: 2680828-69-5
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 5635439
• PubChem ID: 165919425
• Update Time: 2025-06-20

2-Acetamido-4-(ethanesulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-4-(ethanesulfonyl)benzoic acid
• EN300-28283506
• 2680828-69-5
• 2-Acetamido-4-(ethanesulfonyl)benzoic acid

• Inchi： 1S/C11H13NO5S/c1-3-18(16,17)8-4-5-9(11(14)15)10(6-8)12-7(2)13/h4-6H,3H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： KTRFTKOFDCYVKC-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(C(=O)O)=C(C=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 271.05144369g/mol
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 2-Acetamido-4-(ethanesulfonyl)benzoic acid

Introduction to 2-Acetamido-4-(ethanesulfonyl)benzoic acid (CAS No. 2680828-69-5)

2-Acetamido-4-(ethanesulfonyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680828-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzoic acid core substituted with an acetamide group at the 2-position and an ethanesulfonyl group at the 4-position, exhibits a unique structural framework that lends itself to diverse biological activities. The presence of both polar functional groups—the acetamide and the sulfonyl moiety—enhances its solubility in polar solvents and its potential for interaction with biological targets.

The structure of 2-Acetamido-4-(ethanesulfonyl)benzoic acid is not merely a curiosity but a deliberate design choice that has been explored in the context of drug discovery and development. The benzoic acid scaffold is a well-known pharmacophore, frequently encountered in natural products and synthetic drugs due to its ability to engage in hydrogen bonding interactions with biological macromolecules. The substitution pattern in this compound—specifically the acetamide and ethanesulfonyl groups—modulates its electronic properties, polarity, and metabolic stability, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in inflammatory and metabolic diseases. 2-Acetamido-4-(ethanesulfonyl)benzoic acid has been investigated for its potential role as an inhibitor of various enzymes, including cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the pathogenesis of inflammation. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating the activity of these enzymes, although further research is necessary to fully elucidate its mechanism of action.

The synthesis of 2-Acetamido-4-(ethanesulfonyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of a benzoic acid derivative, followed by the introduction of the acetamide group via amidation reactions. Subsequent sulfonylation at the 4-position completes the structural framework. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance selectivity and efficiency in constructing this complex molecule.

From a computational chemistry perspective, 2-Acetamido-4-(ethanesulfonyl)benzoic acid has been subjected to molecular modeling studies to predict its binding interactions with potential target proteins. These studies have provided valuable insights into how the compound might interact with enzymes or receptors at an atomic level, guiding the design of more potent derivatives. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, allowing for a more rational approach to optimizing lead compounds.

The pharmacokinetic properties of 2-Acetamido-4-(ethanesulfonyl)benzoic acid are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies have indicated that this compound exhibits moderate solubility in water and moderate bioavailability in animal models, suggesting its feasibility for further clinical development. However, additional studies are required to assess its metabolic stability and potential for drug-drug interactions.

In the realm of medicinal chemistry, 2-Acetamido-4-(ethanesulfonyl)benzoic acid serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its functional groups or substituents, researchers can explore how these changes influence biological activity. Such modifications may lead to the discovery of novel analogs with enhanced potency or selectivity against specific targets. The versatility of this compound makes it an attractive platform for exploring new therapeutic strategies.

The potential applications of 2-Acetamido-4-(ethanesulfonyl)benzoic acid extend beyond anti-inflammatory therapy. Emerging research suggests that it may also have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating signaling pathways associated with neurodegeneration. Additionally, its structural features make it a candidate for developing antimicrobial agents or chemosensitizers that could enhance the efficacy of existing treatments.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. 2-Acetamido-4-(ethanesulfonyl)benzoic acid, with its unique chemical profile and promising biological activities, represents an exciting avenue for future research. Continued investigation into this compound will not only expand our knowledge but also provide new opportunities for therapeutic intervention across multiple disease areas.